Cas no 2248335-48-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate
• CAS No: 2248335-48-8
• MF: C₁₇H₁₀N₂O₅
• MW: 322.27170419693
• CID: 6415815
• PubChem ID: 165730812
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516885
• 2248335-48-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate

• Inchi： 1S/C17H10N2O5/c1-23-14-8-10(9-18)6-7-13(14)17(22)24-19-15(20)11-4-2-3-5-12(11)16(19)21/h2-8H,1H3
• InChI Key： FOPSNCZATJHJCJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C#N)=CC=1OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.05897142g/mol
• Monoisotopic Mass: 322.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate (CAS: 2248335-48-8)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate (CAS: 2248335-48-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound, characterized by its unique isoindole and benzoate moieties, has shown promise in various preclinical studies, particularly in the context of targeted drug delivery and enzyme inhibition.

Recent studies have highlighted the synthetic pathways for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for its application in drug development. The compound's structural features, including the cyano and methoxy functional groups, contribute to its stability and reactivity, making it a versatile intermediate in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. This finding positions the compound as a potential candidate for developing anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the compound's potential in targeted drug delivery systems has been explored. Its ability to conjugate with various bioactive molecules while maintaining stability under physiological conditions makes it an attractive candidate for prodrug design. Recent in vitro studies have shown that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate can effectively deliver therapeutic agents to specific cellular targets, enhancing efficacy and minimizing off-target effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve the compound's pharmacokinetic properties and reduce any adverse effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyano-2-methoxybenzoate represents a promising scaffold in pharmaceutical research, with potential applications in anti-inflammatory therapy and targeted drug delivery. Continued exploration of its mechanisms of action and optimization of its chemical properties will be essential for advancing its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in harnessing the full potential of this compound for future drug development.